Cas no 1806849-72-8 (2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride)

• Product Name: 2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride
• CAS No: 1806849-72-8
• MF: C₈H₃BrClNO₃S
• MW: 308.53631901741
• CID: 4973253
• Update Time: 2023-08-24

2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride

• Inchi： 1S/C8H3BrClNO3S/c9-8-6(3-11)1-5(4-12)2-7(8)15(10,13)14/h1-2,4H
• InChI Key： LNFVSYUADHGVSE-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C=O)C=C1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 306.87055 g/mol
• Monoisotopic Mass: 306.87055 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 308.54
• XLogP3: 1.8
• Topological Polar Surface Area: 83.4